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Compound of Interest

Compound Name: Jasminoside

Cat. No.: B3029898

An important clarification for researchers, scientists, and drug development professionals: The
term "Jasminoside" does not refer to a single, unique chemical entity. Instead, it encompasses
a family of related but distinct iridoid glycosides, each with its own specific molecular formula
and weight. This technical guide clarifies the molecular identities of several known
jasminosides to ensure accuracy in research and development endeavors.

The ambiguity surrounding the term "Jasminoside" can lead to confusion and erroneous data
interpretation. It is crucial to specify the exact jasminoside of interest (e.g., Jasminoside B,
Jasminoside ) when conducting literature reviews, designing experiments, or developing
therapeutic agents. The following table summarizes the key molecular information for several
distinct jasminosides.

Molecular Formula and Weight of Known
Jasminosides

For clarity and accurate comparison, the fundamental molecular data for various jasminosides
are presented below. This information has been compiled from reputable chemical databases.
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Compound Name Molecular Formula Molecular Weight ( g/mol )
Jasminoside C26H30013 550.5[1]

Jasminoside B C16H2608 346.376[2][3]

Jasminoside | C22H36012 492.5[4]

Jasminoside N C22H38011 478.53[5]

Jasminoside S C22H36012 Not available

Further Research and Protocol Development

Due to the chemical diversity of the jasminoside family, a single, all-encompassing technical
guide on biological activities, signaling pathways, and experimental protocols is not feasible
without specifying the particular compound of interest. The biological effects and mechanisms
of action are expected to vary between these different molecules.

Researchers are advised to identify the specific jasminoside relevant to their work to obtain
accurate and pertinent information regarding:

» Pharmacological activities: (e.g., anti-inflammatory, neuroprotective, anti-cancer effects)
» Signaling pathways: The specific cellular and molecular targets.

o Experimental protocols: Methods for isolation, purification, and quantification, which will differ
based on the compound's unique physicochemical properties.

These compounds are commonly isolated from plant species of the Jasminum and Gardenia
genera. For instance, Jasminoside is found in Jasminum elongatum, while Jasminoside B
and | have been isolated from Gardenia jasminoides[2][6].

To facilitate more in-depth analysis, it is recommended that future inquiries specify the full
name of the compound (e.g., "Jasminoside B"). This will enable the retrieval of targeted
experimental data and the generation of relevant visualizations and technical documentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b3029898?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Jasminoside
https://www.usbio.net/biochemicals/361813/Jasminoside-B
https://pubchem.ncbi.nlm.nih.gov/compound/Jasminoside-B
https://pubchem.ncbi.nlm.nih.gov/compound/Jasminoside-I
https://cymitquimica.com/products/3D-FJ171273/jasminoside-n/
https://www.biocrick.com/Jasminoside-BCN9259.html
https://www.biocrick.com/Jasminoside-BCN9259.html
https://www.benchchem.com/product/b3029898#molecular-formula-and-weight-of-jasminoside
https://www.benchchem.com/product/b3029898#molecular-formula-and-weight-of-jasminoside
https://www.benchchem.com/product/b3029898#molecular-formula-and-weight-of-jasminoside
https://www.benchchem.com/product/b3029898#molecular-formula-and-weight-of-jasminoside
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3029898?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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